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Compound of Interest

Compound Name: Chlorofluoromethane

Cat. No.: B1204246 Get Quote

Essential Safety and Handling Guide for
Chlorofluoromethane
This guide provides comprehensive, immediate safety protocols and logistical information for

the handling and disposal of Chlorofluoromethane (also known as HCFCs or Freon).

Designed for researchers, scientists, and drug development professionals, this document

outlines procedural, step-by-step guidance to ensure safe laboratory operations.

Chlorofluoromethane is a colorless, liquefied, non-flammable gas with a faint, ethereal odor.

[1][2] While non-flammable, it poses significant health risks. The gas is heavier than air and can

displace oxygen in poorly ventilated or low-lying areas, leading to asphyxiation.[3] Inhalation

can cause central nervous system depression, with symptoms like dizziness and drowsiness,

and at high concentrations, may lead to cardiac arrhythmia and death.[1][2] Direct contact with

the liquefied gas or rapidly expanding vapors can cause severe frostbite.[1] Furthermore,

decomposition of chlorofluoromethane on contact with hot surfaces or flames can produce

highly toxic and corrosive fumes, including phosgene and hydrogen fluoride.[1]

Occupational Exposure Limits
Adherence to established occupational exposure limits (OELs) is critical to prevent

overexposure. The following table summarizes the key regulatory limits for

chlorofluoromethane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1204246?utm_src=pdf-interest
https://www.benchchem.com/product/b1204246?utm_src=pdf-body
https://www.benchchem.com/product/b1204246?utm_src=pdf-body
https://www.benchchem.com/product/b1204246?utm_src=pdf-body
https://nmu-mi.safecollegessds.com/document/repo/9c557601-7d35-40db-9995-085cb9d66444
https://archive.cdc.gov/www_cdc_gov/niosh/pel88/75-45.html
https://www.echemi.com/sds/difluorochloromethane-pd20160411101223260.html
https://nmu-mi.safecollegessds.com/document/repo/9c557601-7d35-40db-9995-085cb9d66444
https://archive.cdc.gov/www_cdc_gov/niosh/pel88/75-45.html
https://nmu-mi.safecollegessds.com/document/repo/9c557601-7d35-40db-9995-085cb9d66444
https://www.benchchem.com/product/b1204246?utm_src=pdf-body
https://nmu-mi.safecollegessds.com/document/repo/9c557601-7d35-40db-9995-085cb9d66444
https://www.benchchem.com/product/b1204246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Body
Exposure Limit
Type

Value (ppm) Value (mg/m³)

ACGIH TLV-TWA (8-hour) 1,000 ppm[4] 3,540 mg/m³

NIOSH REL-TWA (10-hour) 1,000 ppm[4][5] 3,500 mg/m³[5]

NIOSH REL-STEL (15-min) 1,250 ppm[4][5] 4,375 mg/m³[5]

OSHA PEL-TWA (8-hour) 1,000 ppm[2][5] 3,500 mg/m³[5]

ACGIH: American Conference of Governmental Industrial Hygienists; TLV-TWA: Threshold

Limit Value - Time-Weighted Average; NIOSH: National Institute for Occupational Safety and

Health; REL-TWA: Recommended Exposure Limit - Time-Weighted Average; STEL: Short-

Term Exposure Limit; OSHA: Occupational Safety and Health Administration; PEL-TWA:

Permissible Exposure Limit - Time-Weighted Average.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the appropriate level of PPE.

The following recommendations are provided for routine handling and emergency situations.
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Protection Type
Routine Handling / Low

Exposure Potential

Emergency / High Exposure

Potential

Respiratory

Work in a well-ventilated area

with local exhaust ventilation.

[3]

NIOSH-approved self-

contained breathing apparatus

(SCBA) with a full facepiece in

positive pressure mode.[4][6]

Hand

Cold-insulating gloves for

handling liquid. Leather or

working gloves for handling

cylinders.[7]

Inner and outer chemical-

resistant gloves.[8]

Eye/Face

Safety glasses with side

shields or chemical splash

goggles.[7]

Full-face respirator or safety

goggles in combination with a

face shield.[6][8]

Body

Standard laboratory coat.

Leather safety shoes when

handling cylinders.[7]

Fully encapsulating chemical-

and vapor-protective suit.[8]

Operational and Disposal Plans
Experimental Protocol: Safe Handling and Storage
Storage:

Store cylinders in a cool, dry, well-ventilated, fireproof area, out of direct sunlight and away

from heat sources.[3][9]

Ensure cylinders are properly secured in an upright position to prevent falling or damage.[7]

Segregate full and empty cylinders and use a "first-in, first-out" inventory system.[1]

Store away from incompatible materials, particularly powdered metals such as aluminum and

zinc.

Handling:
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Before use, read and understand the Safety Data Sheet (SDS).[9]

Ensure the work area is well-ventilated, and that oxygen detectors are in use where

asphyxiating gases may be released.[7]

Wear appropriate PPE as detailed above, including safety glasses and insulating gloves.[7]

Protect cylinders from physical damage; do not drag, roll, or drop them. Use a suitable hand

truck for movement.[7][10]

Use equipment and piping rated for cylinder pressure. A backflow prevention device should

be used in the piping.[9]

Use non-sparking tools to prevent ignition sources.[3]

When finished, close the cylinder valve and replace the valve cover.[7][9]

Emergency Protocol: Spill and Leak Response
A leak of chlorofluoromethane can rapidly create an oxygen-deficient atmosphere.

Evacuate: Immediately evacuate all personnel from the affected area.[11]

Ventilate: Increase ventilation to the area to disperse the gas. Exhaust vapors outdoors.[6]

Isolate: Stop the leak only if it is safe to do so. This should only be attempted by trained

personnel wearing appropriate PPE.[7][11]

Restrict Access: Prevent entry into the area until the atmosphere has been proven safe by

air monitoring.[7]

PPE: Personnel involved in stopping the leak must wear a positive-pressure, self-contained

breathing apparatus (SCBA) and appropriate protective clothing.[4][7]
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Workflow: Chlorofluoromethane Spill Response

Spill or Leak Detected
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(If trained and safe)
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Caption: Logical workflow for responding to a chlorofluoromethane leak.
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Disposal Plan
Chlorofluoromethane is an ozone-depleting substance, and its release into the atmosphere is

regulated.[1][12]

Do Not Vent: It is illegal to intentionally vent chlorofluoromethane refrigerant into the

atmosphere.[12]

Recovery: Use certified recovery equipment to transfer the gas from the system or

equipment into a designated recovery cylinder.

Labeling: Clearly label the recovery cylinder with the type of refrigerant and mark it as "Used"

or "Contaminated."

Professional Disposal: Contact a licensed hazardous waste disposal contractor or an EPA-

certified refrigerant reclaimer for proper disposal or recycling.[9][13]

Record Keeping: Maintain records of refrigerant disposal for at least three years to comply

with regulations.[12]

First Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

1. Remove the person from the exposure area

to fresh air immediately.[3] 2. If breathing has

stopped, begin rescue breathing. If heart action

has stopped, begin CPR.[4] 3. Keep the victim

warm and at rest.[7] 4. Seek immediate medical

attention.[3] Adrenergic agents are

contraindicated.

Skin Contact (Frostbite)

1. Immediately flush the affected area with large

amounts of lukewarm water (not to exceed

105°F or 41°C).[7] 2. Do NOT rub the affected

area or remove clothing that is frozen to the

skin.[3] 3. Seek immediate medical attention.[3]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][4] 2. Remove

contact lenses if it is easy to do so.[3] 3. Seek

immediate medical attention.[3]

Ingestion

Ingestion is not considered a likely route of

exposure for a liquefied gas.[11] If it occurs,

rinse the mouth with water and seek medical

advice.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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